2,6-Dimethyl-3'-vinyl-1,1'-biphenyl
Overview
Description
Scientific Research Applications
1. Security Ink Development
- Research : A study by Xiao-lin Lu and M. Xia (2016) explored a novel V-shaped molecule for its potential in security ink applications. The molecule demonstrated morphology-dependent fluorochromism, meaning it changed colors based on mechanical force or pH stimuli, which could be useful in developing security inks.
- Source : Xiao-lin Lu & M. Xia, 2016
- Research : S. Hassan et al. (2003) utilized a derivative of this compound as an ionophore in membrane sensors for barium ions. The study highlighted its effectiveness in detecting Ba(2+) ions in various samples.
- Source : S. Hassan et al., 2003
- Research : Hazit A. Zayas and colleagues (2015) studied polymerisable vinyl biaryl compounds, including derivatives of 2,6-Dimethyl-3'-vinyl-1,1'-biphenyl, for their potential in creating molecularly imprinted polymers.
- Source : Hazit A. Zayas et al., 2015
- Research : A study conducted by Kim Hong Ng et al. (2014) explored the modification of the chemistry of certain molecular systems through α-vinylation, indicating potential applications in organic synthesis and catalysis.
- Source : Kim Hong Ng et al., 2014
- Research : B. Ivanova and M. Spiteller (2018) investigated the [2+2] cycloaddition reaction of substituted α–unsaturated isophorone dyes, highlighting the industrial application of such compounds in non-linear optical materials.
- Source : B. Ivanova & M. Spiteller, 2018
- Research : Myongsoo Lee and Kyo Sung Park (1997) focused on the synthesis of liquid crystalline polymers using a related compound, demonstrating its utility in creating materials with unique phase behavior.
- Source : Myongsoo Lee & Kyo Sung Park, 1997
Properties
IUPAC Name |
2-(3-ethenylphenyl)-1,3-dimethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16/c1-4-14-9-6-10-15(11-14)16-12(2)7-5-8-13(16)3/h4-11H,1H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGHGEOBJPYVWPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C2=CC=CC(=C2)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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